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Chemical Identity and Hazards

The table below summarizes the key identifiers and hazard classifications for 6-Bromohex-2-yne (CAS No.

55402-12-5) based on the search results.

Property Description

CAS Number 55402-12-5 [1] [2] [3]

Molecular Formula C₆H₉Br [3]

Molecular Weight 161.04 g/mol [3]

Physical Form Liquid [1]

Purity ≥95% to ≥98% [1] [3]

Signal Word Danger [3]

| GHS Hazard Statements | H226: Flammable liquid and vapour [3] H315: Causes skin irritation [3] H319:

Causes serious eye irritation [3] H335: May cause respiratory irritation [3] | | UN Number / Packing Group

| UN 1993 / Class 3 (Flammable Liquids) / Packing Group III [3] |
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Safe Handling and Experimental Protocols

While a complete SDS was not available, the identified hazards allow for the derivation of essential safety

practices for laboratory handling.

General Handling & Storage

Storage: The chemical should be sealed and stored dry at 2-8°C [3]. One supplier specifies a storage
temperature of 4°C [1].

Handling Precautions: Use in a well-ventilated area, and avoid all ignition sources such as sparks
and open flames [3].

Essential Personal Protective Equipment (PPE)

Eye/Face Protection: Wear safety goggles or a face shield to prevent contact with eyes [3].
Skin Protection: Wear appropriate protective gloves and lab coats or aprons to prevent skin contact

[3].
Respiratory Protection: Based on the respiratory irritation hazard (H335), assess the need for

respiratory protection, especially if ventilation is insufficient.

First Aid Measures

Inhalation: If breathed in, move the person to fresh air [3].

Skin Contact: Wash thoroughly with soap and plenty of water [3].
Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and

easy to do, then continue rinsing [3].

Experimental Workflow for Safe Handling

The diagram below outlines a logical workflow for safely handling 6-Bromohex-2-yne in a laboratory

setting, based on the identified hazards.
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Start Experiment
with 6-Bromohex-2-yne

1. Risk Assessment
Check H226, H315, H319, H335

2. Don Personal
Protective Equipment (PPE)

Hazard: H226
Flammable Liquid/Vapour

Hazard: H315/H319
Skin/Eye Irritant

Hazard: H335
Respiratory Irritant

3. Prepare Workspace
Fume Hood, No Ignition Sources

Control: Wear
Gloves & Goggles

4. Execute Procedure
Minimize Vapor Release

Control: Work in
Fume Hood

5. Store Chemical
Sealed, 2-8°C

Control: Check
Storage Temp.

Click to download full resolution via product page

The workflow integrates key hazards and controls for handling 6-Bromohex-2-yne safely.

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 5 Tech Support

https://www.smolecule.com/products/s2901283?utm_src=pdf-body-img
https://www.smolecule.com/products/s2901283?utm_src=pdf-body
https://www.smolecule.com/products/s2901283?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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